Cas no 921586-41-6 (N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide)

• Product Name: N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• CAS No: 921586-41-6
• MF: C₂₀H₁₈FN₃O₃S
• MW: 399.438626766205
• CID: 5827602
• PubChem ID: 27536796
• Update Time: 2025-10-21

N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(3-fluoro-4-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide
• N-(4-(2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide
• AKOS004951546
• F2202-0423
• N-(4-{[(3-fluoro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• 921586-41-6
• N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

• Inchi： 1S/C20H18FN3O3S/c1-12-3-6-14(9-17(12)21)22-18(25)10-15-11-28-20(23-15)24-19(26)13-4-7-16(27-2)8-5-13/h3-9,11H,10H2,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key： BAXULFHKZORSKB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(NC2=CC=C(C)C(F)=C2)=O)=CS1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 399.10529078g/mol
• Monoisotopic Mass: 399.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

Introduction to N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide (CAS No. 921586-41-6)

N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 921586-41-6, represents a convergence of multiple chemical moieties that contribute to its intriguing pharmacological profile. The presence of a thiazole ring, combined with an amide functional group and a fluoro-substituted aromatic ring, positions this molecule as a candidate for further exploration in drug discovery and development.

The structural composition of N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide is meticulously designed to interact with biological targets in a specific manner. The thiazole moiety is well-documented for its role in various bioactive molecules, often contributing to properties such as metabolic stability and bioavailability. In this context, the thiazole ring in our compound is linked to a benzamide group, which is another common pharmacophore known for its involvement in modulating enzymatic and receptor activities.

One of the most striking features of this compound is the incorporation of a 3-fluoro-4-methylphenyl group. Fluorine substitution in aromatic rings is a strategic choice in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. The specific arrangement of the fluoro and methyl groups on the phenyl ring in this compound likely contributes to its unique interaction profile with biological targets. This arrangement may also influence the compound's solubility and pharmacokinetic properties, making it an interesting candidate for further optimization.

The amide bond connecting the thiazole ring to the benzamide group serves as a crucial linker, influencing both the conformational flexibility and electronic properties of the molecule. The amide group is known for its ability to form hydrogen bonds, which can be critical for binding interactions with biological targets such as proteins and enzymes. The presence of a carbamoylmethyl group on the phenyl ring further diversifies the electronic landscape of the molecule, potentially enhancing its ability to interact with specific binding sites.

In recent years, there has been growing interest in exploring novel compounds that incorporate heterocyclic scaffolds for their potential therapeutic applications. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide aligns with this trend by combining a thiazole core with additional functional groups that may enhance its biological activity.

The methoxy group on the benzamide part of the molecule adds another layer of complexity to its pharmacological profile. Methoxy substitution is often employed to improve metabolic stability and binding affinity. In this context, the methoxy group may influence the compound's interaction with biological targets by modulating electronic distributions and hydrogen bonding capabilities.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates. Molecular docking studies can be particularly useful in understanding how N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide interacts with various biological targets. These studies can provide insights into binding modes, affinity scores, and potential side effects, thereby guiding further experimental validation.

In vitro and in vivo studies are essential for evaluating the biological activity of novel compounds like N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide. Initial screening assays can help identify potential therapeutic effects against various diseases, while more detailed studies can provide insights into mechanisms of action and pharmacokinetic properties. The combination of computational methods with experimental validation offers a robust approach to assessing the potential of this compound.

The synthesis of N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps may include condensation reactions between appropriate precursors followed by functional group modifications such as fluorination and methylation. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

The development of novel pharmaceutical agents relies heavily on understanding structure-activity relationships (SAR). By systematically modifying different parts of the molecular structure, researchers can gain insights into which features are most important for biological activity. N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide serves as an excellent example of how structural modifications can influence pharmacological properties.

The future prospects for N-(4-{(3-fluoro-4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide are promising given its unique structural features and potential biological activities. Further research is warranted to explore its therapeutic potential across various disease indications. Collaborative efforts between academic institutions and pharmaceutical companies can accelerate the translation of laboratory findings into clinical applications.